Cas no 600273-43-6 (2,5-Cyclohexadiene-1-carboxylicacid,1,4-dimethyl-(9CI))

• Product Name: 2,5-Cyclohexadiene-1-carboxylicacid,1,4-dimethyl-(9CI)
• CAS No: 600273-43-6
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1018449
• PubChem ID: 12013606
• Update Time: 2025-04-20

2,5-Cyclohexadiene-1-carboxylicacid,1,4-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1-carboxylicacid,1,4-dimethyl-(9CI)
• DB-280929
• 600273-43-6
• 2,5-Cyclohexadiene-1-carboxylic acid, 1,4-dimethyl-

• Inchi： 1S/C9H12O2/c1-7-3-5-9(2,6-4-7)8(10)11/h3-7H,1-2H3,(H,10,11)
• InChI Key： ZABQEOJCFBMDPQ-UHFFFAOYSA-N
• SMILES： OC(C1(C)C=CC(C)C=C1)=O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų